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Compound of Interest

Compound Name:
5-(2-Aminoethyl)thiazol-2-amine

dihydrochloride

CAS No.: 105774-05-8

Cat. No.: B172021

Get Quote

Abstract & Introduction
Amthamine dihydrochloride (2-amino-5-(2-aminoethyl)-4-methylthiazole dihydrochloride) is a

potent and highly selective histamine H2 receptor agonist. While the dihydrobromide salt is the

most common commercial preparation, the dihydrochloride form is utilized in specific

electrochemical and physiological applications where bromide ions may interfere.

Proper storage is critical for this compound. Like many amine-based hydrochloride salts,

Amthamine dihydrochloride is susceptible to hygroscopic degradation and oxidation. This guide

provides a rigorous, field-proven protocol for the long-term preservation of Amthamine

dihydrochloride, ensuring experimental reproducibility and data integrity.

Physicochemical Profile
Understanding the physical properties of the compound is the first step in establishing a robust

storage protocol.
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Property Specification Notes

Chemical Name Amthamine dihydrochloride
2-amino-5-(2-aminoethyl)-4-

methylthiazole 2HCl

CAS Number 142437-67-0
Distinct from Dihydrobromide

(CAS 142457-00-9)

Molecular Weight ~230.16 g/mol Base MW: 157.24 + 2(HCl)

Physical State
White to off-white crystalline

solid
Hygroscopic

Solubility Water (>100 mM), DMSO
High polarity due to ionic

character

Hygroscopicity High

Hydrochloride salts are

generally more hygroscopic

than hydrobromides

Light Sensitivity Moderate
Protect from direct UV/Ambient

light

Core Storage Protocol (Powder)
The "Cold-Dark-Dry" Triad
The stability of Amthamine dihydrochloride relies on three non-negotiable pillars: Temperature,

Humidity, and Light Control.

Temperature (-20°C): Store the lyophilized powder at -20°C. This temperature significantly

slows kinetic degradation pathways, such as oxidation of the amine groups or hydrolysis of

the thiazole ring.

Desiccation (Critical): Hydrochloride salts act as moisture sponges. Hydrolysis is the primary

degradation mechanism. The vial must be stored inside a secondary container (e.g., a

sealed jar) containing active desiccant (silica gel or Drierite).

Light Protection: Store in amber vials or wrap clear vials in aluminum foil to prevent photo-

oxidation.
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Workflow: From Arrival to Long-Term Storage
The following Graphviz diagram illustrates the decision logic for handling incoming shipments.
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Figure 1: Decision matrix for handling Amthamine Dihydrochloride upon receipt to ensure

maximum stability.
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Reconstitution & Solution Stability
Warning: Aqueous solutions of Amthamine dihydrochloride are significantly less stable than the

solid powder.

Solvent Selection
Water: Highly soluble (up to 100 mM). Ideal for immediate biological assays.

DMSO: Soluble. Preferred for preparing high-concentration stock solutions (e.g., 10-50 mM)

intended for freezing.

The "Single-Use" Rule
Never store working dilutions (e.g., 10 µM) at 4°C for more than 24 hours.

Stock Solutions: Prepare high-concentration stocks (e.g., 10 mM). Aliquot into single-use

volumes (e.g., 20-50 µL) to avoid freeze-thaw cycles.

Storage of Stocks: Store aliquots at -80°C. Stable for up to 6 months.

Thawing: Thaw only once. Discard any unused portion of the aliquot.

Reconstitution Protocol
Equilibration: Allow the product vial to warm to Room Temperature (RT) inside the desiccator

before opening. Why? Opening a cold vial condenses atmospheric moisture onto the

hygroscopic powder, ruining the remaining stock.

Solvent Addition: Add sterile water or anhydrous DMSO.

Vortexing: Vortex briefly to ensure complete dissolution.

Aliquot: Immediately dispense into low-binding microcentrifuge tubes.

Flash Freeze: Snap-freeze aliquots in liquid nitrogen or dry ice/ethanol bath before placing in

-80°C.
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Mechanism of Action & Context
Understanding the biological pathway helps in designing validation assays to check if your

stored compound is still active. Amthamine is a selective H2 agonist.[1][2][3][4][5]
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Figure 2: H2 Receptor Signaling Pathway activated by Amthamine.[5][6] Loss of biological

activity (e.g., failure to increase cAMP) indicates compound degradation.

Troubleshooting & Quality Control
If experimental results are inconsistent, verify the compound integrity.

Observation Potential Cause Remediation

Powder is clumped/sticky
Moisture absorption

(Hygroscopicity)

Discard. The molecular weight

is no longer accurate due to

water weight.

Yellow discoloration Oxidation
Discard. Compound has

degraded.

Low potency in assay
Hydrolysis or Freeze-Thaw

damage

Prepare fresh stock. Ensure

-80°C storage for solutions.

Precipitate in solution
Saturation or low temp

insolubility

Vortex. If persistent, sonicate

briefly. Ensure concentration

<100 mM.
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Signal Word: Warning.

Hazards: Irritant to eyes, respiratory system, and skin.

PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle powder in a fume hood to

prevent inhalation of dust.

First Aid: In case of contact, wash with copious amounts of water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological (Protocols)

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

